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Compound of Interest

Compound Name: Ethyl 2-(2-Bromoethyl)benzoate

Cat. No.: B171905

An In-depth Technical Guide to Ethyl 2-(2-Bromoethyl)benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-(2-Bromoethyl)benzoate is a valuable intermediate in organic synthesis, playing a
crucial role in the development of a variety of pharmaceutical compounds and fine chemicals.
[1] Its bifunctional nature, containing both an ester and a bromoethyl group, allows for diverse
chemical transformations, making it a versatile building block for complex molecular
architectures.[1] This technical guide provides a comprehensive overview of the chemical and
physical properties, synthesis protocols, and key applications of Ethyl 2-(2-
Bromoethyl)benzoate.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Ethyl 2-(2-Bromoethyl)benzoate is
presented in the table below.
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Property Value Reference
CAS Number 179994-91-3 [2][3]
Molecular Formula C11H13BrO2 [1][2]
Molecular Weight 257.12 g/mol [11[2]
Appearance Pale yellow oil [4]

Purity >95% [1][2]
Storage Room temperature, dry [1]

Experimental Protocols
Synthesis of Ethyl 2-(2-Bromoethyl)benzoate

A common synthetic route to Ethyl 2-(2-Bromoethyl)benzoate involves the reaction of 3,4-
dihydro-1H-2-benzopyran-1-one with phosphorus tribromide and bromine, followed by
treatment with ethanol.[4]

Step 1: Bromination of 3,4-dihydro-1H-2-benzopyran-1-one

e To a solution of 3,4-dihydro-1H-2-benzopyran-1-one (1.5 g, 10.0 mmol) in carbon
tetrachloride (15 mL) cooled in an ice-water bath, slowly add phosphorus tribromide (1.05
mL, 11.0 mmol) and bromine (0.62 mL, 12 mmol).[4]

e The mixture is then stirred at room temperature for 16 hours.[4]

e The resulting orange suspension is stirred at 60°C for 3 hours.[4]

Step 2: Ethanolysis

e The red mixture is cooled down, and ethanol (10 mL) is slowly added at 0°C.[4]
e The reaction mixture is stirred for one hour.[4]

Step 3: Work-up and Purification
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» The reaction mixture is partitioned between dichloromethane (50 mL) and water (20 mL).[4]

e The organic phase is separated, washed with brine (10 mL), dried over sodium sulfate, and
concentrated under reduced pressure.[4]

e The residue is purified by silica chromatography, eluting with a mixture of ethyl acetate and
heptanes (0 to 10%) to afford ethyl 2-(2-bromoethyl)benzoate (2.0 g, 78% vyield) as a pale
yellow oil.[4]

1H NMR Data (300 MHz, CDCls): & 1.41 (t, J=6.9 Hz, 3H), 3.50 (t, J=6.9 Hz, 2H), 3.64 (t, J=6.9
Hz, 2H), 4.38 (g, J=6.9 Hz, 2H), 7.27-7.39 (m, 2H), 7.45 (t, J=7.5 Hz, 1H), 7.96 (d, J=7.5 Hz,
1H).[4]

A patent also describes a synthesis method for the related compound, 2-(2-bromoethyl)benzoic
acid methyl ester, starting from 2-formyl benzoic acid methyl ester. This multi-step process
involves a Wittig reaction, hydroboration-oxidation, and finally bromination.

Applications in Research and Drug Development

Ethyl 2-(2-Bromoethyl)benzoate serves as a key starting material in the synthesis of various
biologically active molecules.

e Heterocyclic Compounds: It is commonly employed in the development of heterocyclic
compounds, such as indoles and other bioactive ring systems.[1]

e Pharmaceuticals: This compound is utilized in the synthesis of local anesthetics and anti-
inflammatory agents due to its ability to serve as a building block for more complex
molecules.[1]

The reactivity of the bromo and ester functional groups allows for a range of further
transformations, including nucleophilic substitution and cyclization reactions, making it a
versatile tool for medicinal chemists and drug development professionals.[1]

Visualizations
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Synthesis of Ethyl 2-(2-Bromoethyl)benzoate
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Caption: Synthetic workflow for Ethyl 2-(2-Bromoethyl)benzoate.
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Applications of Ethyl 2-(2-Bromoethyl)benzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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